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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for
dichlorodiethylsilane (CAS No. 1719-53-5). The information is compiled from safety data
sheets, regulatory guidelines, and scientific literature to assist in the safe handling and risk
assessment of this compound.

Acute Toxicity

Dichlorodiethylsilane is classified as moderately toxic upon acute exposure.[1] The primary
routes of concern are oral ingestion, inhalation, and dermal contact.

Quantitative Acute Toxicity Data

The following table summarizes the available quantitative data on the acute toxicity of
dichlorodiethylsilane.
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. . Classificati
Endpoint Species Route Value Reference
on

~ 600 mg/kg Harmful if

LD50 Rat Oral [2]
bw swallowed
595 mg/kg Harmful if

LD50 Rat Oral [3]
bw swallowed

LDLo Rat Oral 1 g/kg - [4]

Intraperitonea
LDLo Rat 100 mg/kg - [4][5]

) 2.77 mg/L (4 Toxic if
LC50 Rat Inhalation ) [3]
h, vapour) inhaled

Irritation and Corrosivity

Dichlorodiethylsilane is a corrosive substance that can cause severe skin burns and eye
damage.[1][3] Upon contact with moisture, it rapidly hydrolyzes to produce hydrochloric acid,
which is the primary cause of its corrosive effects.[1]

Skin Corrosionlirritation

. Exposure o
Species . Result Classification Reference
Duration
] Causes severe Skin Corrosion
Rabbit 4 hours [3][6]
burns 1B

Serious Eye Damage/Eye lrritation

Species Result Classification Reference

_ Causes severe eye
Rabbit Eye Damage 1 [6]
damage

Respiratory Irritation
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Inhalation of dichlorodiethylsilane vapors may cause respiratory irritation.[1][3]

Genotoxicity

Limited data is available on the genotoxicity of dichlorodiethylsilane. One study reported a
negative result in a bacterial reverse mutation assay (Ames test).

Metabolic
Test System L Result Reference
Activation
Salmonella _ _ _
o With and without S9 Negative [2]
typhimurium

Carcinogenicity and Chronic Toxicity

There is currently no specific data available on the carcinogenicity or chronic toxicity of
dichlorodiethylsilane. No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, or as a
known or anticipated carcinogen by NTP or OSHA.[3]

Experimental Protocols

The toxicological data presented in this guide are based on studies conducted following
internationally recognized guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity of dichlorodiethylsilane was likely determined by administering the
substance in graduated doses to groups of rats.[6] The animals would have been observed for
a set period, typically 14 days, for signs of toxicity and mortality.[6] Key observations would
include changes in body weight, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and
mucous membranes, as well as respiratory, circulatory, autonomic and central nervous system,
and somatomotor activity and behavior patterns), and the time of death.[6] A post-mortem
examination (necropsy) of all animals would have been conducted to identify any gross
pathological changes.[6] The LD50 value was then calculated as the statistically derived single
dose that could be expected to cause death in 50% of the animals.[6]
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Acute Inhalation Toxicity (based on OECD Guideline
403)

For the acute inhalation toxicity assessment, rats were likely exposed to various concentrations
of dichlorodiethylsilane vapor for a fixed period, typically 4 hours.[7] The study would have
involved whole-body or nose-only exposure in specialized inhalation chambers.[8] Animals
would be observed for signs of toxicity and mortality during and after exposure for at least 14
days.[7] Parameters such as body weight changes, clinical observations, and necropsy findings
would be recorded to determine the LC50 value, which is the concentration of the chemical in
the air that is expected to kill 50% of the test animals during the exposure period.[7]

Skin Corrosion/Irritation (based on OECD Guideline 404)

The skin corrosion potential of dichlorodiethylsilane was likely assessed by applying a single
dose of the substance to a small area of the skin of albino rabbits.[9] The treated area would be
covered with a semi-occlusive dressing for a 4-hour exposure period.[9] After removal of the
dressing, the skin would be examined for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) and the observations scored.[4] The
persistence of these effects would be monitored for up to 14 days to assess the reversibility of
the damage.[9]

Serious Eye Damage/Eye Irritation (based on OECD
Guideline 405)

To determine the potential for serious eye damage, a single dose of dichlorodiethylsilane
would have been applied into the conjunctival sac of one eye of an albino rabbit, with the other
eye serving as a control.[5] The eyes would then be examined for signs of corneal opacity, iritis,
conjunctival redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.[5]
The severity of the lesions would be scored to determine the overall irritant effect and to assess
whether the damage is reversible.[5]

Bacterial Reverse Mutation Assay (Ames Test) (based on
OECD Guideline 471)

The mutagenic potential of dichlorodiethylsilane was likely evaluated using various strains of
Salmonella typhimurium that are auxotrophic for histidine.[10] The bacteria would be exposed
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to different concentrations of the test substance, both with and without a metabolic activation
system (S9 mix), which simulates mammalian metabolism.[10][11] The number of revertant
colonies (bacteria that have mutated back to a prototrophic state and can grow in a histidine-
deficient medium) would be counted.[10] A significant, dose-related increase in the number of
revertant colonies compared to the negative control would indicate a mutagenic potential.[11]

Visualizations

The following diagrams illustrate key aspects of dichlorodiethylsilane's toxicological profile
and assessment.
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Logical workflow for toxicological risk assessment.
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Hydrolysis of dichlorodiethylsilane producing hydrochloric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155513#dichlorodiethylsilane-toxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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